3-(1,3-Thiazol-4-yl)benzonitrile
Overview
Description
“3-(1,3-Thiazol-4-yl)benzonitrile” is a chemical compound with the molecular formula C10H6N2S . It is a derivative of thiazole, a five-membered heterocyclic compound that contains one sulfur and one nitrogen atom . Thiazoles and their derivatives have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers .
Molecular Structure Analysis
The molecular structure of “3-(1,3-Thiazol-4-yl)benzonitrile” is characterized by a thiazole ring attached to a benzonitrile group . Thiazole is a planar, aromatic five-membered heterocycle containing one sulfur and one nitrogen atom . The aromaticity of thiazoles is characterized by significant pi-electron delocalization .Scientific Research Applications
- Researchers have explored the potential of 1,2,3-triazole derivatives (which include thiazole-containing compounds) as antiviral agents . While specific studies on 3-(1,3-Thiazol-4-yl)benzonitrile are limited, its structural features make it an interesting candidate for further investigation in antiviral drug discovery.
- In vitro studies have evaluated the antifungal activity of 3-(1,3-Thiazol-4-yl)benzonitrile against fungal pathogens such as Colletotrichum orbiculare, Botrytis cinerea, and Rhizoctonia solani . The compound demonstrated efficacy at a dosage of 50 μg/mL, comparable to the commercial fungicide propiconazole.
- Thiazole derivatives have been investigated for their interactions with DNA and topoisomerase enzymes. For instance, voreloxin , a related compound, binds to DNA and disrupts topoisomerase II function, leading to DNA double-strand breaks and cell death . While not directly studied for 3-(1,3-Thiazol-4-yl)benzonitrile, this area warrants exploration.
Antiviral Research
Antifungal Activity
DNA Interaction and Topoisomerase Inhibition
Future Directions
Thiazoles and their derivatives, including “3-(1,3-Thiazol-4-yl)benzonitrile”, continue to be a subject of interest in various fields, particularly in medicinal chemistry due to their wide range of biological activities . Future research may focus on the synthesis of new thiazole derivatives, investigation of their biological activities, and their potential applications in drug design and discovery .
Mechanism of Action
Target of Action
3-(1,3-Thiazol-4-yl)benzonitrile is a derivative of thiazole, a heterocyclic compound that has been found to have diverse biological activities . Thiazoles are known to interact with various targets, including topoisomerase II , and have been used in the development of antimicrobial, antiretroviral, antifungal, anticancer, and other types of drugs .
Mode of Action
It is known that thiazole derivatives can bind to dna and interact with topoisomerase ii , which is an enzyme that controls the overwinding or underwinding of DNA. This interaction can result in DNA double-strand breaks, leading to cell cycle arrest and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives can affect various biochemical pathways. For instance, they can activate or inhibit enzymes, stimulate or block receptors, and even alter the expression of certain genes
Result of Action
The result of 3-(1,3-Thiazol-4-yl)benzonitrile’s action can vary depending on the specific target and pathway it affects. For example, if it interacts with topoisomerase II and causes DNA double-strand breaks, this could lead to cell cycle arrest and cell death . If it affects other targets or pathways, the results could be different.
properties
IUPAC Name |
3-(1,3-thiazol-4-yl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2S/c11-5-8-2-1-3-9(4-8)10-6-13-7-12-10/h1-4,6-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQVIAOTJPFHQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CSC=N2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Thiazol-4-yl)benzonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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